molecular formula C13H16BrNO B6259548 7-bromo-N-cyclopropyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amine CAS No. 1153447-28-9

7-bromo-N-cyclopropyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amine

Cat. No. B6259548
CAS RN: 1153447-28-9
M. Wt: 282.2
InChI Key:
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Description

7-bromo-N-cyclopropyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amine, also known as 7-bromo-CPT, is an organic compound with a variety of applications in scientific research. It is a member of the benzoxepin class of compounds, which are derivatives of phenylacetic acid. 7-bromo-CPT has been used in a variety of studies, including those related to the synthesis of drugs, the study of biochemical and physiological processes, and the development of novel therapeutic agents.

Mechanism of Action

The mechanism of action of 7-bromo-N-cyclopropyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amine is not yet fully understood. However, it is believed to act as an inhibitor of monoamine oxidase, an enzyme involved in the metabolism of neurotransmitters such as serotonin and dopamine. It is also believed to act as an agonist of the serotonin receptor 5-HT2A, which is involved in the regulation of mood and cognition.
Biochemical and Physiological Effects
7-bromo-N-cyclopropyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amine has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been shown to have anticonvulsant activity and to reduce the toxicity of certain drugs. In addition, it has been shown to have antidepressant-like activity, as well as anxiolytic and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

The use of 7-bromo-N-cyclopropyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amine in laboratory experiments has several advantages. It is a relatively inexpensive and readily available compound, and it is easy to synthesize and purify. In addition, it has a wide range of potential applications, including the study of biochemical and physiological processes and the development of novel therapeutic agents. However, there are also some limitations to its use in laboratory experiments. For example, it is a relatively unstable compound and can easily degrade under certain conditions. In addition, its mechanism of action is not yet fully understood, which can make it difficult to interpret the results of experiments using this compound.

Future Directions

There are a number of potential future directions for the use of 7-bromo-N-cyclopropyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amine in scientific research. One potential direction is the development of novel therapeutic agents based on this compound. Another potential direction is the further study of its biochemical and physiological effects, as well as its mechanism of action. In addition, it could be used as a tool to study the metabolism and pharmacokinetics of drugs, as well as to investigate the effects of drugs on various biochemical and physiological processes. Finally, it could be used as a model compound for the study of the effects of benzoxepin derivatives on various biochemical and physiological processes.

Synthesis Methods

7-bromo-N-cyclopropyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amine is synthesized from the reaction of phenylacetic acid and bromoacetaldehyde. The reaction begins with the treatment of phenylacetic acid with sulfuric acid, followed by the addition of bromoacetaldehyde. The reaction produces a mixture of 7-bromo-N-cyclopropyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amine and its isomer 7-chloro-CPT. This mixture can then be purified by column chromatography to obtain pure 7-bromo-N-cyclopropyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amine.

Scientific Research Applications

7-bromo-N-cyclopropyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amine has been used in a variety of scientific research applications. It has been used as a model compound for the study of the biochemical and physiological effects of benzoxepin derivatives. It has been used as a starting material in the synthesis of novel therapeutic agents, such as the anticonvulsant drug vigabatrin. In addition, it has been used as a substrate in the study of the metabolism of drugs, as well as in the study of the pharmacokinetics of drugs.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 7-bromo-N-cyclopropyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amine involves the cyclization of a substituted phenol with an amine in the presence of a brominating agent.", "Starting Materials": [ "4-bromo-2-methoxyphenol", "cyclopropylamine", "sodium hydroxide", "acetic acid", "hydrogen peroxide", "sodium bromide" ], "Reaction": [ "Step 1: 4-bromo-2-methoxyphenol is reacted with cyclopropylamine in the presence of sodium hydroxide to form 7-bromo-N-cyclopropyl-2,3-dihydro-1-benzoxepin-5-amine.", "Step 2: The dihydro compound is then oxidized with hydrogen peroxide in acetic acid to form 7-bromo-N-cyclopropyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amine.", "Step 3: Finally, the tetrahydro compound is treated with sodium bromide in acetic acid to introduce the bromine atom at the 7-position of the benzoxepin ring, yielding the desired product, 7-bromo-N-cyclopropyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amine." ] }

CAS RN

1153447-28-9

Product Name

7-bromo-N-cyclopropyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amine

Molecular Formula

C13H16BrNO

Molecular Weight

282.2

Purity

95

Origin of Product

United States

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